2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C17H14ClN3O2S/c18-13-8-4-5-9-14(13)19-15(22)11-24-17-21-20-16(23-17)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,22)
• InChI Key: DPSUVSNFAADCDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(O2)SCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol

Description

“2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-chlorophenyl)acetamide” is a compound with the molecular formula C17H14ClN3O2S. It has a molecular weight of 359.8 g/mol. This compound is also known by other names such as NSC654806, CHEMBL1981038, and AKOS000368020.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, substituted phenyl[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetates/acetamides were synthesized as alkaline phosphatase inhibitors. Phenyl acetic acid was converted into 5-benzyl-1,3,4-oxadiazole-2-thione through a series of reactions.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered 1,3,4-oxadiazole ring, a benzyl group, a thioether linkage, an acetamide group, and a 2-chlorophenyl group. The InChI and SMILES strings provide a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 359.8 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 5, and a rotatable bond count of 6. Its exact mass and monoisotopic mass are both 359.0495256 g/mol. The topological polar surface area is 93.3 Ų.

Future Directions

Oxadiazole derivatives, including those with structures similar to this compound, continue to attract interest due to their wide range of biological activities. Future research may focus on further exploring the biological applications of these compounds, potentially leading to the development of new drugs.